Cas no 862891-27-8 (4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid)
4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-[(N-pentanoylanilino)methyl]phenyl]benzoic acid
- CAY10583
- 4′-[[(1-Oxopentyl)phenylamino]methyl][1,1′-biphenyl]-2-carboxylic acid (ACI)
- CAY 10583
- Q27075748
- 2-{4-[(N-phenylpentanamido)methyl]phenyl}benzoic acid
- compound A (PMID:15866883)
- AKOS040748088
- compound A [PMID:15866883]
- CAY-10583
- 4'-{[Pentanoyl(phenyl)amino]methyl}[1,1'-biphenyl]-2-carboxylic acid
- DTXSID40680163
- 4'-[[(1-oxopentyl)phenylamino]methyl]-[1,1'-biphenyl]-2-carboxylic acid
- [1,1'-Biphenyl]-2-carboxylic acid, 4'-[[(1-oxopentyl)phenylamino]methyl]-
- SCHEMBL3126345
- BDBM50544639
- GTPL6161
- 2-(4-((N-phenylpentanamido)methyl)phenyl)benzoic acid
- 4'-[(N-phenylpentanamido)methyl]biphenyl-2-carboxylic acid
- CHEBI:183836
- DA-51626
- 862891-27-8
- CHEMBL4637519
- CS-0081946
- 4'-((N-Phenylpentanamido)methyl)-[1,1'-biphenyl]-2-carboxylic acid
- HY-122124
- IUJTVDNJFPZYBL-UHFFFAOYSA-N
- 4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid
-
- Inchi: 1S/C25H25NO3/c1-2-3-13-24(27)26(21-9-5-4-6-10-21)18-19-14-16-20(17-15-19)22-11-7-8-12-23(22)25(28)29/h4-12,14-17H,2-3,13,18H2,1H3,(H,28,29)
- InChI Key: IUJTVDNJFPZYBL-UHFFFAOYSA-N
- SMILES: O=C(C1C(C2C=CC(CN(C(CCCC)=O)C3C=CC=CC=3)=CC=2)=CC=CC=1)O
Computed Properties
- Exact Mass: 387.18344366g/mol
- Monoisotopic Mass: 387.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 520
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 57.6Ų
4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66330-5mg |
CAY10583 |
862891-27-8 | 98% | 5mg |
¥725.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66330-10mg |
CAY10583 |
862891-27-8 | 98% | 10mg |
¥1284.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66330-25mg |
CAY10583 |
862891-27-8 | 98% | 25mg |
¥2939.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66330-50mg |
CAY10583 |
862891-27-8 | 98% | 50mg |
¥5224.00 | 2023-09-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C911525-5mg |
CAY10583 |
862891-27-8 | 98% | 5mg |
¥1,938.60 | 2022-01-14 | |
| TRC | E588613-5mg |
4'-[[(1-oxopentyl)phenylamino]methyl]-[1,1'-biphenyl]-2-carboxylic Acid |
862891-27-8 | 5mg |
$75.00 | 2023-05-18 | ||
| TRC | E588613-10mg |
4'-[[(1-oxopentyl)phenylamino]methyl]-[1,1'-biphenyl]-2-carboxylic Acid |
862891-27-8 | 10mg |
$115.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-223675-5mg |
4'-[[(1-oxopentyl)phenylamino]methyl]-[1,1'-biphenyl]-2-carboxylic acid, |
862891-27-8 | 5mg |
¥451.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-223675A-10mg |
4'-[[(1-oxopentyl)phenylamino]methyl]-[1,1'-biphenyl]-2-carboxylic acid, |
862891-27-8 | 10mg |
¥865.00 | 2023-09-05 | ||
| TRC | E588613-250mg |
4'-[[(1-oxopentyl)phenylamino]methyl]-[1,1'-biphenyl]-2-carboxylic Acid |
862891-27-8 | 250mg |
$ 3000.00 | 2023-09-07 |
4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid Production Method
Production Method 1
Production Method 2
2.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; overnight, 60 °C
Production Method 3
1.2 Reagents: Sodium borohydride Solvents: Ethanol , Tetrahydrofuran ; rt; 2 h, 50 °C
1.3 Reagents: Water
2.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; 4 h, rt
3.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; overnight, 60 °C
Production Method 4
2.1 Reagents: Sulfuric acid magnesium salt (1:1) Solvents: Chloroform ; overnight, rt
2.2 Reagents: Sodium borohydride Solvents: Ethanol , Tetrahydrofuran ; rt; 2 h, 50 °C
2.3 Reagents: Water
3.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; 4 h, rt
4.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; overnight, 60 °C
4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid Raw materials
- Methyl 2-bromobenzoate
- [1,1'-Biphenyl]-2-carboxylic acid, 4'-[(phenylamino)methyl]-, methyl ester
- (4-formylphenyl)boronic acid
- Methyl 2-(4-Formylphenyl)benzoate
4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid Preparation Products
4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid
Introduction to 4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid (CAS No. 862891-27-8) and Its Emerging Applications in Chemical Biology
The compound 4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid, identified by the CAS number 862891-27-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This intricate structure, featuring a biphenyl core linked to an amine-substituted phenyl group and an ester moiety, has garnered attention due to its unique chemical properties and promising biological activities. The synthesis and characterization of this compound have opened new avenues for exploring its utility in drug discovery, material science, and beyond.
At the heart of this compound's appeal lies its well-designed molecular framework. The biphenyl system provides rigidity and electronic tunability, making it an ideal scaffold for designing molecules with specific interactions. The presence of the amine group at the para position of one phenyl ring introduces a site for further functionalization, enabling the creation of derivatives with tailored properties. Additionally, the 1-oxopentyl side chain adds lipophilicity, which can enhance membrane permeability and bioavailability—critical factors in drug design.
Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and interactions of 4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid with various biological targets. Studies suggest that this compound exhibits promising activity against enzymes involved in inflammatory pathways, making it a candidate for therapeutic development. For instance, preliminary docking studies indicate that it may interact with cyclooxygenase (COX) enzymes, which are key players in the production of pro-inflammatory mediators.
The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include cross-coupling reactions to establish the biphenyl core, followed by selective functionalization to introduce the amine and ester groups. The use of palladium-catalyzed reactions has been particularly effective in constructing the desired aromatic connections while maintaining high selectivity. This synthetic approach not only highlights the versatility of transition metal catalysis but also underscores the importance of precision in molecular construction.
In the context of drug discovery, 4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid serves as a valuable intermediate for generating libraries of bioactive molecules. By systematically modifying its structure—such as introducing different substituents on the biphenyl or altering the length of the side chain—researchers can fine-tune its pharmacological profile. Such structural diversification is essential for identifying compounds with optimal efficacy and minimal side effects.
The compound's potential extends beyond pharmaceutical applications. Its unique electronic properties make it an attractive candidate for materials science research. For example, derivatives of 4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid could be explored as organic semiconductors or components in light-emitting diodes (OLEDs). The biphenyl core's rigidity and planarity are particularly desirable for these applications, as they contribute to stable electronic configurations.
Recent studies have also highlighted the compound's role in bioimaging applications. Functionalized derivatives have shown promise as contrast agents for magnetic resonance imaging (MRI), due to their ability to interact selectively with biological tissues. This opens up possibilities for non-invasive diagnostic tools that could improve early detection and monitoring of diseases.
The future prospects for 4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid are vast and multifaceted. Continued research into its biological activities will likely uncover new therapeutic uses, while advancements in synthetic chemistry will enable more sophisticated modifications. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible benefits for society.
In conclusion,4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid (CAS No. 862891-27-8) stands as a testament to the power of molecular design in addressing complex challenges in science and medicine. Its unique structure offers a rich foundation for innovation across multiple disciplines, from drug development to advanced materials. As research progresses,this compound will undoubtedly continue to inspire new discoveries and applications that push the boundaries of what is possible at the interface of chemistry and biology.
862891-27-8 (4'-(1-oxopentyl)phenylaminomethyl-1,1'-biphenyl-2-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)